N-(4-bromophenyl)-2-chlorobenzenesulfonamide

• IUPAC Name: N-(4-bromophenyl)-2-chlorobenzenesulfonamide
• InChI: InChI=1S/C12H9BrClNO2S/c13-9-5-7-10(8-6-9)15-18(16,17)12-4-2-1-3-11(12)14/h1-8,15H
• InChI Key: FXKFNTBHTGOYGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NC2=CC=C(C=C2)Br)Cl
• Molecular Formula: C12H9BrClNO2S
• Molecular Weight: 346.63 g/mol

Description

N-(4-bromophenyl)-2-chlorobenzenesulfonamide, also known as NBPS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

N-(4-bromophenyl)-2-chlorobenzenesulfonamide inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme. Carbonic anhydrase enzymes play a crucial role in the regulation of acid-base balance in the body. Inhibition of these enzymes can lead to the reduction of intraocular pressure, making N-(4-bromophenyl)-2-chlorobenzenesulfonamide a potential treatment for glaucoma.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-chlorobenzenesulfonamide has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase enzymes can lead to the reduction of intraocular pressure, making N-(4-bromophenyl)-2-chlorobenzenesulfonamide a potential treatment for glaucoma. N-(4-bromophenyl)-2-chlorobenzenesulfonamide has also been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromophenyl)-2-chlorobenzenesulfonamide in lab experiments include its availability, ease of synthesis, and potential applications in various fields. However, the limitations of using N-(4-bromophenyl)-2-chlorobenzenesulfonamide include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-2-chlorobenzenesulfonamide. One potential direction is the development of N-(4-bromophenyl)-2-chlorobenzenesulfonamide-based drugs for the treatment of glaucoma. Another direction is the exploration of N-(4-bromophenyl)-2-chlorobenzenesulfonamide as a building block for the synthesis of metal-organic frameworks with potential applications in gas storage and separation. Further studies are also needed to determine the safety and efficacy of N-(4-bromophenyl)-2-chlorobenzenesulfonamide in various applications.
In conclusion, N-(4-bromophenyl)-2-chlorobenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of N-(4-bromophenyl)-2-chlorobenzenesulfonamide can be achieved using different methods, and it has been extensively studied for its potential applications in medicinal chemistry, material science, and analytical chemistry. N-(4-bromophenyl)-2-chlorobenzenesulfonamide inhibits the activity of carbonic anhydrase enzymes, leading to various biochemical and physiological effects. While N-(4-bromophenyl)-2-chlorobenzenesulfonamide has several advantages for lab experiments, further studies are needed to determine its safety and efficacy in various applications.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-chlorobenzenesulfonamide can be achieved using various methods, including the reaction between 4-bromophenylamine and 2-chlorobenzenesulfonyl chloride in the presence of a base. Another method involves the reaction between 4-bromonitrobenzene and 2-chlorobenzenesulfonamide, followed by reduction with zinc and hydrochloric acid.

Scientific Research Applications

N-(4-bromophenyl)-2-chlorobenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(4-bromophenyl)-2-chlorobenzenesulfonamide has been explored as a potential drug candidate due to its ability to inhibit carbonic anhydrase enzymes. In material science, N-(4-bromophenyl)-2-chlorobenzenesulfonamide has been used as a building block for the synthesis of metal-organic frameworks. In analytical chemistry, N-(4-bromophenyl)-2-chlorobenzenesulfonamide has been used as a reagent for the determination of various metal ions.